2-(Dimethylamino)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(dimethylamino)-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C12H18N2O/c1-9-6-5-7-10(2)12(9)13-11(15)8-14(3)4/h5-7H,8H2,1-4H3,(H,13,15)
• InChI Key: OAEQFELYEXDQSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN(C)C
• Molecular Formula: C12H18N2O
• DSSTOX Substance ID: DTXSID50175479
• Molecular Weight: 206.28 g/mol
• CAS RN: 21236-54-4

Description

Molecular Structure Analysis

Based on the name, this compound likely has a complex structure involving a phenyl ring and various functional groups. The exact structure would need to be confirmed with techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure. The presence of the acetamide group might make it susceptible to hydrolysis, and the phenyl ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Properties such as melting point, boiling point, solubility, and stability could be predicted based on its functional groups.

Scientific Research Applications

• Biological Screening and Fingerprint Applications : A series of derivatives of this compound showed significant antibacterial, antifungal, and anthelmintic activities. Additionally, one derivative was found to be effective for latent fingerprint analysis on various surfaces (Khan et al., 2019).

• Synthesis and Improvement : Research on the synthesis of related compounds has been conducted, focusing on improving technical methods and increasing yield and purity, which is important for scale-up production (Gong Fenga, 2007).

• Learning and Memory in Rats : Studies have shown that certain derivatives of this compound can improve learning and memory in rats, indicating potential cognitive-enhancing properties (Sakurai et al., 1989).

• Sensitivity Improvement in Detection of Carbonyl Compounds : Derivatives of this compound have been used as molecular probes for trace measurement of carbonyl compounds in environmental water samples (Houdier et al., 2000).

• Anticonvulsant Activity : Research has demonstrated the anticonvulsant activity of certain derivatives, with implications for the treatment of epilepsy and related disorders (Pękala et al., 2011).

• Pharmacological Application (Lidocaine) : Lidocaine, a widely used painkiller, is a derivative of this compound. Its use in various medical branches and its structural properties have been extensively reviewed (Tsitsishvili & Amirkhanashvili, 2022).

• Pharmacokinetic Studies in Humans : High-performance liquid chromatography has been used to determine concentrations of certain derivatives in human serum and urine, aiding in pharmacokinetic studies (Fujimaki et al., 1988).

• Electronic and Docking Studies for Anaesthetic Compounds : Computational studies have been conducted on derivatives to understand their bioactivity, stability, and pharmacokinetic behavior (Anban et al., 2017).

Mechanism of Action

Without more information, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its structure and the target it interacts with in the body.

Safety and Hazards

As with any chemical compound, handling “2-(Dimethylamino)-N-(2,6-dimethylphenyl)acetamide” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it has biological activity, it could be studied further for potential therapeutic uses.